Cas no 454456-83-8 ((2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile)

• Product Name: (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile
• CAS No: 454456-83-8
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 5453859
• PubChem ID: 1502289
• Update Time: 2025-10-30

(2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile Chemical and Physical Properties

Names and Identifiers

• β-Oxo-α-(3-phenyl-2-propen-1-ylidene)-1-pyrrolidinepropanenitrile
• Penta-2,4-dienenitrile, 5-phenyl-2-(pyrrolidine-1-carbonyl)-
• HMS2904D24
• IVDFPFRCLLSZDB-UJHPFZFGSA-N
• SR-01000037548
• (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile
• HMS1724F16
• (2E,4E)-5-phenyl-2-(pyrrolidine-1-carbonyl)penta-2,4-dienenitrile
• AKOS001041306
• (1E,3E)-4-PHENYL-1-(1-PYRROLIDINYLCARBONYL)-1,3-BUTADIENYL CYANIDE
• CHEMBL1542932
• STK743744
• SMR000590911
• SR-01000037548-1
• 454456-83-8
• MLS001172500

• Inchi： 1S/C16H16N2O/c17-13-15(16(19)18-11-4-5-12-18)10-6-9-14-7-2-1-3-8-14/h1-3,6-10H,4-5,11-12H2/b9-6+,15-10+
• InChI Key： IVDFPFRCLLSZDB-UJHPFZFGSA-N
• SMILES： O=C(/C(/C#N)=C/C=C/C1C=CC=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.8±44.0 °C(Predicted)
• pka: -1.50±0.20(Predicted)

Additional information on (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile

(2E,4E)-5-Phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile (CAS No. 454456-83-8): An Overview of a Versatile Compound in Medicinal Chemistry

(2E,4E)-5-Phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile (CAS No. 454456-83-8) is a structurally intricate compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique conjugated diene system and the presence of a phenyl and pyrrolidine moiety, exhibits a range of biological activities that make it a valuable candidate for drug development.

The molecular structure of (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile is composed of a central pentadiene backbone with a phenyl group at the C5 position and a pyrrolidine carbonyl group at the C2 position. The conjugated diene system imparts significant electronic and steric effects, which are crucial for its biological activity. The presence of the pyrrolidine carbonyl group adds further complexity and functionality to the molecule, making it an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. The selective inhibition of COX enzymes by (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile suggests its potential as an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. In vivo studies have shown that it can effectively reach target tissues and exert its therapeutic effects without significant toxicity or adverse side effects.

Synthesis of (2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile has been optimized using modern synthetic techniques to ensure high yields and purity. A common approach involves the condensation of an appropriate aldehyde with a nitrile derivative followed by cyclization to form the pentadiene backbone. The subsequent introduction of the phenyl and pyrrolidine moieties can be achieved through selective functional group manipulations. These synthetic strategies have been refined to minimize side reactions and improve overall efficiency.

The safety profile of (2E,4E)-5-phenyl-2-(pyrrolidin-1-y lcarbonyl)penta - 2 , 4 -dienenitrile strong > has been thoroughly evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant organ toxicity or mutagenic effects. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, (2E,4E)-5-ph en y l - 2 - ( p y r ro l i d i n - 1 - y l c a r b o n y l ) p e n t a - 2 , 4 - d i e n e n i t r i l e strong > (CAS No. 454456 -83 -8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure confers multiple pharmacological benefits, making it an attractive candidate for further research and development in medicinal chemistry.